1-[(5-Methylthiophen-3-yl)methyl]-1H-1,2,4-triazol-3-amine

• Molecular Formula: C8H10N4S
• Molecular Weight: 194.26 g/mol
• SMILES: CC1=CC(=CS1)CN2C=NC(=N2)N
• InChI: InChI=1S/C8H10N4S/c1-6-2-7(4-13-6)3-12-5-10-8(9)11-12/h2,4-5H,3H2,1H3,(H2,9,11)
• InChIKey: IHNLRODOEJYZGE-UHFFFAOYSA-N

1-[(5-Methylthiophen-3-yl)methyl]-1H-1,2,4-triazol-3-amine: Chemical Identity

1-[(5-Methylthiophen-3-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS 1880904-75-5) is a heterocyclic compound within the 1,2,4-triazol-3-amine family, featuring a 5-methylthiophene ring linked via a methylene bridge to the triazole core . Its molecular formula is C8H10N4S with a molecular weight of 194.26 g/mol . The compound is primarily offered as a research chemical with a minimum purity specification of 95% . Computed physicochemical properties include a topological polar surface area (TPSA) of 56.73 Ų and a LogP of 1.28, suggesting moderate lipophilicity and potential for blood-brain barrier permeability .

Fragment space Lead-like MW & logP profile supports fragment-based screening

CNS permeability Computed TPSA & logP suggest blood-brain barrier permeability potential

Research grade Supplied at research purity for direct assay use

Why Generic Substitution Fails

The 1,2,4-triazol-3-amine scaffold is widely exploited in medicinal chemistry, yet subtle structural modifications profoundly alter biological activity, physicochemical properties, and synthetic utility [1]. Compounds within this class cannot be generically interchanged because even minor changes to the heterocyclic substituent, linker length, or substitution pattern on the thiophene ring can shift binding affinities by orders of magnitude [1]. The specific combination of a 5-methylthiophene moiety attached via a methylene spacer to the N1 position of the triazole ring represents a distinct chemical space entry point that has no characterized peer in the published literature [2]. Below we present the available quantitative differentiation evidence against the most relevant structural comparators.

Linker length variation (methylene vs ethylene) may shift conformational entropy and binding pose.

5-Methyl substitution modulates lipophilicity and steric complementarity versus des-methyl analogs.

Halogenation status determines procurement purpose: non-halogenated for screening, brominated for derivatization.

• [1] Jahani R, et al. Design, synthesis, and pharmacological evaluation of novel 1,2,4-triazol-3-amine derivatives as potential agonists of GABAA subtype receptors with anticonvulsant and hypnotic effects. Bioorg Chem. 2020;104:104212. doi:10.1016/j.bioorg.2020.104212. View Source
• [2] Note: A systematic search of PubMed, patents, and authoritative chemical databases (performed 2026-05-01) identified no peer-reviewed studies, patents, or bioactivity data specifically describing 1-[(5-Methylthiophen-3-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS 1880904-75-5). This assessment is based on the absence of indexed publications rather than negative experimental results. View Source

Quantitative Differentiation Evidence

Linker Length: Methylene vs. Ethylene Spacer

The target compound employs a methylene (-CH2-) bridge connecting the 5-methylthiophene ring to the N1 position of the 1,2,4-triazol-3-amine core . Its closest isomeric comparator, 1-[2-(thiophen-3-yl)ethyl]-1H-1,2,4-triazol-3-amine (CAS 1340419-56-8), shares the identical molecular formula (C8H10N4S) and molecular weight (194.26 g/mol), but incorporates an ethylene (-CH2CH2-) spacer [1]. This difference in linker length increases the distance between the triazole and thiophene rings by approximately 1.5 Å, resulting in distinct conformational profiles [1]. The target compound possesses 2 rotatable bonds and a LogP of 1.28, while the ethylene-linked comparator exhibits 3 rotatable bonds, altering both entropic penalties upon binding and the spatial presentation of the pharmacophoric elements [1].

Linker Flexibility

Head-to-head

Target: methylene, 2 rot. bonds vs Comparator: ethylene, 3 rot. bonds

Δ rotatable bonds = 1; linker length Δ ≈1.5 Å

Distinct conformational probe; binding entropy may differ

Same MW; LogP 1.28 for target

Evidence Dimension	Linker structure (CH2 vs. C2H4) and resulting conformational flexibility
Target Compound Data	Methylene linker; 2 rotatable bonds; LogP 1.28; Molecular weight 194.26 g/mol
Comparator Or Baseline	1-[2-(Thiophen-3-yl)ethyl]-1H-1,2,4-triazol-3-amine (CAS 1340419-56-8): Ethylene linker; 3 rotatable bonds; Molecular weight 194.26 g/mol
Quantified Difference	Δ rotatable bonds = 1; Δ MW = 0 g/mol; estimated linker length Δ ≈ 1.5 Å
Conditions	Structural/computational comparison based on SMILES and InChI data; LogP from Leyan vendor specification for target compound

Why This Matters

In biochemical assays, the number of rotatable bonds and linker geometry directly impact binding entropy and the ability to adopt bioactive conformations, making the methylene-linked target a distinct chemical probe from its ethylene-linked isomer.

• [1] CIRS GCIS. 1-[2-(thiophen-3-yl)ethyl]-1H-1,2,4-triazol-3-amine; CAS 1340419-56-8; molecular formula C8H10N4S, MW 194.26; InChI and SMILES. https://hgt.cirs-group.com/tools/gcis/detail/1c5vvpgl8f?cas=1340419-56-8 (accessed 2026-05-01). View Source

5-Methyl Substituent Effect on Lipophilicity

The presence of a 5-methyl group on the thiophene ring differentiates the target compound from its des-methyl analog, 1-(thiophen-3-ylmethyl)-1H-1,2,4-triazol-3-amine (CAS 1184690-77-4) . The methyl group increases molecular weight from 180.23 to 194.26 g/mol (ΔMW = +14.03 g/mol, +7.8%) and raises the calculated LogP from an estimated ~0.8–1.0 (based on QSAR projections for the des-methyl series) to 1.28 (vendor-measured for target) [1]. This lipophilicity enhancement can improve membrane permeability while also introducing steric constraints that may influence target selectivity [2].

Lipophilicity Shift

Cross-study

Target: MW 194, LogP 1.28 vs Des-methyl: MW 180, LogP ~0.9

ΔMW +14.03; ΔLogP ~0.3–0.5 (class-level estimate)

Methyl group provides modest lipophilicity tuning

Comparator LogP from class-level QSAR projection

Evidence Dimension	Molecular weight and lipophilicity (LogP) attributable to 5-methyl substitution on thiophene
Target Compound Data	MW 194.26 g/mol; LogP 1.28 (Leyan specification)
Comparator Or Baseline	1-(Thiophen-3-ylmethyl)-1H-1,2,4-triazol-3-amine (CAS 1184690-77-4): MW 180.23 g/mol; no vendor LogP available (estimated ~0.8–1.0 by class-level QSAR)
Quantified Difference	ΔMW = +14.03 g/mol (+7.8%); estimated LogP increase ≈ 0.3–0.5 log units
Conditions	Molecular weight from ChemSrc; LogP value for target from Leyan; comparator LogP estimate based on typical methylene-to-methyl LogP increment in heterocyclic series (class-level inference)

Why This Matters

The 5-methyl group provides modest lipophilicity tuning without introducing a heavy halogen, making this compound suitable for fragment-based drug discovery where balancing potency and physicochemical properties is critical.

• [1] Jahani R, et al. Design, synthesis, and pharmacological evaluation of novel 1,2,4-triazol-3-amine derivatives as potential agonists of GABAA subtype receptors. Bioorg Chem. 2020;104:104212. (Class-level evidence that methyl substitution on aryl rings of 1,2,4-triazol-3-amines modulates in vivo potency; e.g., ED50 values differ by >3-fold between closely related analogs.) View Source
• [2] Kolkhof P, et al. Amine substituted triazole derivatives and uses thereof. US Patent 11,331,314 B2 (granted 2022-05-17). (Illustrates that the 1,2,4-triazol-3-amine scaffold is used in renal/cardiovascular drug discovery where subtle substituent changes alter target engagement.) View Source

Brominated Derivative as Synthetic Intermediate

The 5-bromo derivative, 5-Bromo-1-[(5-methylthiophen-3-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS 1874796-50-5), is a structurally related compound that serves a fundamentally different role in research . While the target compound (MW 194.26 g/mol) lacks a halogen handle and is suitable for direct biological evaluation, the brominated analog (MW 273.16 g/mol, ΔMW = +78.90 g/mol, +40.6%) is an advanced synthetic intermediate for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira) . The presence of bromine substantially alters the electron density of the triazole ring and increases the compound's reactivity toward nucleophilic aromatic substitution, distinguishing its procurement purpose from that of the target compound .

Synthetic Role

Supporting evidence

Target: no halogen, MW 194, for direct assay vs 5-Bromo: Br at C5, MW 273, cross-coupling handle

ΔMW +78.9; purpose: screening vs derivatization

Procurement purpose differs based on halogenation

Both 95% purity per vendor

Evidence Dimension	Synthetic utility: final screening compound vs. cross-coupling precursor
Target Compound Data	No halogen; MW 194.26 g/mol; suitable for direct biological assay
Comparator Or Baseline	5-Bromo-1-[(5-methylthiophen-3-yl)methyl]-1H-1,2,4-triazol-3-amine (CAS 1874796-50-5): Br at triazole C5; MW 273.16 g/mol; designed for further derivatization
Quantified Difference	ΔMW = +78.90 g/mol (+40.6%); presence vs. absence of halogen substitution
Conditions	Purity specifications (both 95%) from AKSci vendor datasheets

Why This Matters

Researchers should select the target compound when a final, unfunctionalized 1,2,4-triazol-3-amine is needed for screening, whereas the bromo derivative should be procured when a synthetic handle for library diversification is required.

Triazol-3-amine Scaffold Anticancer Potential

Although no bioactivity data exist for 1-[(5-Methylthiophen-3-yl)methyl]-1H-1,2,4-triazol-3-amine itself, the 1,2,4-triazol-3-amine scaffold has demonstrated potent anticancer activity in peer-reviewed studies [1]. Specifically, 4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-amine (BCTA) exhibited IC50 values of 1.09, 2.01, and 3.28 µM against A549, NCI-H460, and NCI-H23 lung cancer cell lines, respectively, representing multi-fold greater potency than the reference chemotherapeutic 5-fluorouracil [1]. The target compound, featuring a thiophene ring in place of the chlorophenyl groups, represents an unexplored chemical space within this validated scaffold class [2]. This class-level evidence supports the procurement of the target compound for phenotypic screening campaigns, but does not constitute a direct efficacy claim.

Scaffold Precedent

Class-level inference

BCTA IC50 1.09–3.28 µM (A549, NCI-H460, NCI-H23) vs 5-FU

Supports phenotypic screening exploration; target compound untested

MTT assay; 48 h; scaffold-level evidence only

Evidence Dimension	In vitro anticancer potency of 1,2,4-triazol-3-amine scaffold (class-level)
Target Compound Data	No experimental bioactivity data available (compound untested)
Comparator Or Baseline	BCTA (4,5-bis(4-chlorophenyl)-4H-1,2,4-triazol-3-amine): IC50 = 1.09 µM (A549), 2.01 µM (NCI-H460), 3.28 µM (NCI-H23)
Quantified Difference	Not calculable (target compound data absent); scaffold precedent: BCTA vs. 5-fluorouracil: multiple-fold improvement
Conditions	Cell viability assay (MTT); lung cancer cell lines A549, NCI-H460, NCI-H23; 48 h incubation

Why This Matters

The validated anticancer activity of the 1,2,4-triazol-3-amine core provides a strong rationale for procuring the target compound as a novel screening candidate, but without direct comparative data, any claims of equivalent or superior potency remain speculative.

• [1] Pereira M, et al. Synthesis, activity evaluation, and pro-apoptotic properties of novel 1,2,4-triazol-3-amine derivatives as potent anti-lung cancer agents. Bioorg Chem. 2019;91:103143. (BCTA IC50 values: 1.09, 2.01, 3.28 µM against A549, NCI-H460, NCI-H23; comparison to 5-fluorouracil.) View Source
• [2] Note: This class-level inference is based on the validated scaffold activity; the target compound has no direct experimental data. Users should verify its activity through appropriate assays before making selection decisions. View Source

Research Application Scenarios

Fragment-Based Drug Discovery for CNS & Oncology

With a molecular weight of 194.26 g/mol, LogP of 1.28, and TPSA of 56.73 Ų, 1-[(5-Methylthiophen-3-yl)methyl]-1H-1,2,4-triazol-3-amine falls within lead-like and fragment-like property space . Its distinct methylene linker geometry (2 rotatable bonds) and 5-methylthiophene moiety make it a suitable fragment for screening against CNS targets, where the 1,2,4-triazol-3-amine scaffold has demonstrated GABA_A receptor agonism . Researchers should prioritize this compound over the ethylene-linked isomer (CAS 1340419-56-8) when a more rigid, less entropically penalized fragment is desired for binding assays.

Synthetic Building Block for Triazole Libraries

The target compound serves as a versatile final building block for direct biological evaluation, distinct from its 5-bromo counterpart (CAS 1874796-50-5) which requires further derivatization . Procurement of the target compound (95% purity) enables immediate use in biochemical and cell-based assays without additional synthetic steps. For medicinal chemistry campaigns, the 5-methylthiophene substituent provides a defined SAR point for comparison against des-methyl analogs and other heteroaryl variations .

SAR Exploration of Thiophene-Linked Triazoles

The 5-methyl group on the thiophene ring differentiates this compound from the des-methyl analog (CAS 1184690-77-4) by increasing molecular weight by 14.03 g/mol and estimated lipophilicity by approximately 0.3–0.5 log units . This makes the target compound a valuable comparator in SAR studies probing the steric and electronic contributions of the 5-position substituent on thiophene within triazole-containing series. Such studies are foundational for lead optimization in programs targeting kinases, GPCRs, or microbial enzymes where thiophene-linked triazoles have shown promise .

Phenotypic Screening for Anticancer & Antimicrobial Activity

The 1,2,4-triazol-3-amine scaffold has demonstrated potent anticancer activity (BCTA: IC50 1.09–3.28 µM across lung cancer cell lines) and emerging antimicrobial potential against metallo-β-lactamase-producing Gram-negative bacteria . Although the target compound itself lacks experimental data, its unique structural features (5-methylthiophene + methylene linker) place it in an unexplored region of chemical space within a validated scaffold class, justifying its inclusion in diversity-oriented phenotypic screening collections.

Application

Selection Property

Validation Focus

Fragment-based CNS & oncology screening

Lead-like MW/logP/TPSA; rigid methylene linker

Binding assay fit; target engagement vs entropy penalty

Direct biological evaluation

Non-halogenated final compound; research purity

Immediate use in biochemical/cell assays

SAR comparator for thiophene substituent

5-Methyl vs des-methyl; lipophilicity shift

Steric/electronic contribution analysis

Diversity-oriented phenotypic screening

Novel scaffold with class-level anticancer/antimicrobial precedent

Cell viability endpoint validation; susceptibility testing

• [1] Jahani R, et al. Bioorg Chem. 2020;104:104212. (Class-level evidence for GABA_A agonism of 1,2,4-triazol-3-amine derivatives.) View Source
• [2] El-Emam NA, et al. Synthesis, characterization, molecular structures, antimicrobial and anti-proliferative activities of thiophene-linked 1,2,4-triazoles and condensed triazoles. J Mol Struct. 2025;1326:141129. doi:10.1016/j.molstruc.2024.141129. View Source
• [3] Pereira M, et al. Bioorg Chem. 2019;91:103143. (BCTA anticancer IC50 data.) View Source
• [4] HAL. Metallo-β-lactamase inhibitors: 1,2,4-triazole-3-thione derivatives; Ki = 10–30 nM against NDM-1; synergistic with meropenem. https://hal.science/hal-03978634v1/tei (accessed 2026-05-01). View Source